Cas no 17886-23-6 (1-ethyl-4,5-dihydro-1H-1,2,3-triazole)
17886-23-6 structure
Product Name:1-ethyl-4,5-dihydro-1H-1,2,3-triazole
CAS No:17886-23-6
MF:C4H9N3
MW:99.1343600749969
CID:1366694
PubChem ID:155598
Update Time:2025-04-20
1-ethyl-4,5-dihydro-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-4,5-dihydro-1H-1,2,3-triazole
- 1-ethyl-4,5-dihydrotriazole
- DTXSID60170551
- 17886-23-6
- CCRIS 6588
- 1-Ethyltriazoline
-
- Inchi: 1S/C4H9N3/c1-2-7-4-3-5-6-7/h2-4H2,1H3
- InChI Key: FXIGUYZIZWWKOQ-UHFFFAOYSA-N
- SMILES: N1(CC)CCN=N1
Computed Properties
- Exact Mass: 99.07977
- Monoisotopic Mass: 99.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 79
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 28Ų
Experimental Properties
- PSA: 27.96
1-ethyl-4,5-dihydro-1H-1,2,3-triazole Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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